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Compound of Interest

N'-(2-Fluorophenyl)pyrazine-2-
Compound Name:
carbohydrazide

Cat. No.: B12426208

For Researchers, Scientists, and Drug Development Professionals

Introduction

N'-(2-Fluorophenyl)pyrazine-2-carbohydrazide is a potent and specific inhibitor of the
enzyme Olelp, a delta-9 fatty acid desaturase.[1][2][3] This enzyme is crucial for the
biosynthesis of monounsaturated fatty acids, which are essential components of cell
membranes and play vital roles in various cellular processes. By inhibiting Olelp, N'-(2-
Fluorophenyl)pyrazine-2-carbohydrazide disrupts fatty acid metabolism, leading to its
notable antifungal activity.[1][2][3] These application notes provide detailed protocols for the
preparation of a stock solution of this compound for use in various research applications.

Chemical and Physical Properties

A summary of the key quantitative data for N'-(2-Fluorophenyl)pyrazine-2-carbohydrazide is
presented in the table below for easy reference.
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Property Value Reference

Molecular Formula C11HoFN4O [2]

Molecular Weight 232.21 g/mol [2]

Appearance Solid [2]

B Soluble in DMSO (e.g., 10

Solubility [4]
mM)

CAS Number 2881111-79-9 [2][4]
-20°C for 3 years, 4°C for 2

Storage (Powder) [2]
years

-80°C for 6 months, -20°C for 1
Storage (In Solvent) [2]
month

Mechanism of Action: Inhibition of Fatty Acid
Desaturation

N'-(2-Fluorophenyl)pyrazine-2-carbohydrazide exerts its biological effect by targeting Olelp,
a key enzyme in the fatty acid biosynthesis pathway. This pathway is responsible for converting
saturated fatty acids into monounsaturated fatty acids. The diagram below illustrates the
inhibitory action of the compound on this pathway.

Inhibitory Action of N'-(2-Fluorophenyl)pyrazine-2-carbohydrazide

Fatty Acid Biosynthesis
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N'-(2-Fluorophenyl)pyrazine-2-carbohydrazide Inhibition
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Caption: Inhibition of Olelp by N'-(2-Fluorophenyl)pyrazine-2-carbohydrazide.

Experimental Protocols

Objective: To prepare a 10 mM stock solution of N'-(2-Fluorophenyl)pyrazine-2-
carbohydrazide in Dimethyl Sulfoxide (DMSO).

Materials:

N'-(2-Fluorophenyl)pyrazine-2-carbohydrazide (MW: 232.21 g/mol )
e Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

¢ Microcentrifuge tubes (1.5 mL)

o Calibrated analytical balance

» Pipettes and sterile filter tips

» \Vortex mixer

o Optional: Water bath or sonicator

Workflow for Stock Solution Preparation:
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Workflow for Preparing N'-(2-Fluorophenyl)pyrazine-2-carbohydrazide Stock Solution

1. Calculate Required Mass
(for 10 mM solution)

!

2. Weigh Compound
(using analytical balance)

!

3. Add DMSO
(to the appropriate volume)

!

4. Dissolve Compound
(Vortex, sonicate if needed)

!

5. Aliquot Solution
(into smaller volumes)

!

6. Store Aliquots
(-20°C or -80°C)

Click to download full resolution via product page

Caption: Step-by-step workflow for stock solution preparation.

Procedure:
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o Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, the required mass
of N'-(2-Fluorophenyl)pyrazine-2-carbohydrazide is calculated as follows:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (mg) = 10 mmol/L x 0.001 L x 232.21 g/mol x 1000 mg/g
o Mass (mg) = 2.3221 mg
e Weigh the compound:
o Tare a clean 1.5 mL microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh approximately 2.32 mg of N'-(2-Fluorophenyl)pyrazine-2-
carbohydrazide into the microcentrifuge tube. Record the exact weight.

e Add Solvent:

o Based on the actual weight, calculate the precise volume of DMSO needed to achieve a
10 mM concentration.

o Volume (mL) = [Mass (mg) / 232.21 ( g/mol )] / 10 (mmol/L)

o For example, if you weighed 2.50 mg of the compound, the required DMSO volume would
be:

» Volume (mL) = (2.50 mg / 232.21 mg/mmol) / 10 mmol/L = 0.1076 mL or 107.6 pL

o Carefully add the calculated volume of anhydrous DMSO to the microcentrifuge tube
containing the compound.

e Dissolve the compound:

o Cap the tube securely and vortex thoroughly for 1-2 minutes until the compound is
completely dissolved.

o Visually inspect the solution to ensure there are no visible particles.
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o If the compound does not readily dissolve, brief warming in a 37°C water bath or
sonication may be applied. Avoid excessive heat.

» Aliquot the solution:

o To prevent repeated freeze-thaw cycles, which can degrade the compound, it is
recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20
pL) in sterile microcentrifuge tubes.[2]

o Storage:

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[2]

Quality Control
 Visual Inspection: The final stock solution should be clear and free of any precipitates.

o Concentration Verification (Optional): For applications requiring high precision, the
concentration of the stock solution can be verified using UV-Vis spectrophotometry by
determining the absorbance at its Amax, if known.

e Purity Check (Optional): The purity of the compound can be assessed using methods such
as High-Performance Liquid Chromatography (HPLC).

Safety Precautions

o Always wear appropriate personal protective equipment (PPE), including a lab coat, safety
glasses, and gloves, when handling N'-(2-Fluorophenyl)pyrazine-2-carbohydrazide and
DMSO.

+ Handle the compound in a well-ventilated area or a chemical fume hood.
o Consult the Safety Data Sheet (SDS) for detailed safety information.

e This compound is for research use only and is not intended for human or veterinary use.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact
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Ontario, CA 91761, United States
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